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Compound of Interest

Compound Name: N-methylcyclopentanamine

Cat. No.: B1588395

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylcyclopentanamine is a secondary amine that serves as a versatile building block in
organic synthesis. Its unique structural motif, combining a cyclopentyl ring with an N-methyl
group, imparts specific steric and electronic properties that are leveraged in the construction of
complex molecules, particularly in the fields of medicinal chemistry and materials science. This
document provides detailed application notes and experimental protocols for the use of N-
methylcyclopentanamine as a reagent in key organic transformations.

Physicochemical Properties

N-methylcyclopentanamine is a colorless liquid at room temperature. Its hydrochloride salt is
a solid, which offers improved stability and ease of handling.[1]

Property Value Reference
Molecular Formula CeH13N [2]
Molecular Weight 99.17 g/mol [2]
Boiling Point 120-122 °C [3]
CAS Number 2439-56-7 [2]
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Applications in Organic Synthesis

N-methylcyclopentanamine is primarily utilized as a nucleophile in a variety of bond-forming
reactions. Its applications include the synthesis of substituted amides, tertiary amines, and

heterocyclic compounds, which are often key intermediates in the development of

pharmaceuticals and agrochemicals.[1][4][5]

Synthesis of N-Cyclopentyl-N-methylamides

The reaction of N-methylcyclopentanamine with acyl chlorides or other activated carboxylic
acid derivatives provides a straightforward route to N-cyclopentyl-N-methylamides. These

amides are prevalent in various biologically active molecules.

General Reaction Scheme:
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Scaffold Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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